Cas no 643094-20-6 (Benzoic acid, 4-bromo-2-propyl-, methyl ester)

• Product Name: Benzoic acid, 4-bromo-2-propyl-, methyl ester
• CAS No: 643094-20-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4095891
• PubChem ID: 22171354
• Update Time: 2025-04-22

Benzoic acid, 4-bromo-2-propyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-2-propyl-, methyl ester
• SCHEMBL4462372
• 4-Bromo-2-propylbenzoic acid methyl ester
• DB-184793
• 643094-20-6
• DTXSID801250442

• Inchi： 1S/C11H13BrO2/c1-3-4-8-7-9(12)5-6-10(8)11(13)14-2/h5-7H,3-4H2,1-2H3
• InChI Key： HSVYJBGFZRKLKA-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Br)=CC=1CCC)(=O)OC

Computed Properties

• Exact Mass: 256.00989Da
• Monoisotopic Mass: 256.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų